Cas no 1506547-77-8 (2-(2,5-Difluoro-4-methylphenyl)acetic acid)

2-(2,5-Difluoro-4-methylphenyl)acetic acid structure
1506547-77-8 structure
Product Name:2-(2,5-Difluoro-4-methylphenyl)acetic acid
CAS No:1506547-77-8
MF:C9H8F2O2
MW:186.155429840088
MDL:MFCD23843634
CID:4602886
PubChem ID:80144949
Update Time:2024-03-01

2-(2,5-Difluoro-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-Difluoro-4-methylphenyl)acetic acid
    • 2,5-Difluoro-4-methylphenylacetic acid
    • Z2235790638
    • MDL: MFCD23843634
    • Inchi: 1S/C9H8F2O2/c1-5-2-8(11)6(3-7(5)10)4-9(12)13/h2-3H,4H2,1H3,(H,12,13)
    • InChI Key: LRFVKQDMWWDUPG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C(=CC=1CC(=O)O)F

Computed Properties

  • Exact Mass: 186.04923582g/mol
  • Monoisotopic Mass: 186.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3

2-(2,5-Difluoro-4-methylphenyl)acetic acid Pricemore >>

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